Cas no 1232431-75-2 (4-Bromopyridine-2,3-diamine)

4-Bromopyridine-2,3-diamine structure
4-Bromopyridine-2,3-diamine structure
Product Name:4-Bromopyridine-2,3-diamine
CAS No:1232431-75-2
MF:C5H6BrN3
MW:188.025239467621
MDL:MFCD15143394
CID:824514
PubChem ID:53407909
Update Time:2025-04-19

4-Bromopyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromopyridine-2,3-diamine
    • 2,3-Diamino-4-bromopyridine
    • 2,3,5,6-TETRACHLOROISONICOTINONITRILE
    • 4-BROMO-2,3-DIAMINOPYRIDINE
    • 4-BROMO-PYRIDINE-2,3-DIAMINE
    • 2,3-Pyridinediamine, 4-bromo-
    • VDWHUTJUOZXVQW-UHFFFAOYSA-N
    • 4443AA
    • PB33239
    • AM20050720
    • DTXSID20696101
    • CS-W007230
    • DS-15016
    • AKOS032949956
    • DB-083203
    • EN300-174097
    • 1232431-75-2
    • MFCD15143394
    • SCHEMBL6711366
    • SY070972
    • P11779
    • AKOS016007517
    • MDL: MFCD15143394
    • Inchi: 1S/C5H6BrN3/c6-3-1-2-9-5(8)4(3)7/h1-2H,7H2,(H2,8,9)
    • InChI Key: VDWHUTJUOZXVQW-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C(C=1N)N

Computed Properties

  • Exact Mass: 186.97500
  • Monoisotopic Mass: 186.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9
  • XLogP3: 0.5

Experimental Properties

  • PSA: 65.66000
  • LogP: 1.51980

4-Bromopyridine-2,3-diamine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromopyridine-2,3-diamine Pricemore >>

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4-Bromopyridine-2,3-diamine Production Method

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